Praseodymium chloride

• IUPAC Name: praseodymium(3+);trichloride
• InChI: InChI=1S/3ClH.Pr/h3*1H;/q;;;+3/p-3
• InChI Key: LHBNLZDGIPPZLL-UHFFFAOYSA-K
• Canonical SMILES: [Cl-].[Cl-].[Cl-].[Pr+3]
• Molecular Formula: Cl3Pr
• DSSTOX Substance ID: DTXSID7044766
• Molecular Weight: 247.26 g/mol
• CAS No.: 10361-79-2

Description

Praseodymium chloride (PrCl₃) is a rare earth halide compound with the chemical formula PrCl₃. It exists in anhydrous and hydrated forms (e.g., PrCl₃·nH₂O) and is characterized by its hygroscopic nature, green crystalline appearance, and paramagnetic properties . It is synthesized via reduction of praseodymium oxide with hydrochloric acid or through reactions involving active praseodymium metal . Key applications include:

• Catalysis: Acts as a catalyst in organic synthesis, such as in the formation of macrocyclic complexes with N2O2 ligands .
• Materials Science: Used in phosphors, glass/ceramics (for color modulation), and coordination polymers to enhance thermal stability .
• Biotechnology: Functions as a bio-mordant to improve dye absorption and color fastness in textiles .

Preparation Methods

Synthetic Routes and Reaction Conditions: Praseodymium chloride can be synthesized by treating praseodymium metal with hydrogen chloride gas: [ 2 \text{Pr} + 6 \text{HCl} \rightarrow 2 \text{PrCl}_3 + 3 \text{H}_2 ]

Industrial Production Methods:

• Vacuum Sublimation: The compound is often purified through vacuum sublimation.

• Hydrated Salts Preparation: Hydrated salts of this compound can be prepared by treating praseodymium metal or praseodymium carbonate with hydrochloric acid: [ \text{Pr}_2(\text{CO}_3)_3 + 6 \text{HCl} + 15 \text{H}_2\text{O} \rightarrow 2 [\text{Pr}(\text{H}_2\text{O})_9]\text{Cl}_3 + 3 \text{CO}_2 ]

• Ammonium Chloride Route: Anhydrous this compound can be made by thermal dehydration of the hydrate at 400°C in the presence of ammonium chloride.

• Thionyl Chloride Method: The hydrate can also be dehydrated using thionyl chloride.

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions, forming praseodymium oxide.

Reduction: It can be reduced to praseodymium metal.

Substitution: this compound can participate in substitution reactions to form other praseodymium compounds.

Common Reagents and Conditions:

Oxidation: Reacts with oxygen to form praseodymium oxide.

Substitution: Reacts with potassium phosphate to form praseodymium phosphate: [ \text{PrCl}_3 + \text{K}_3\text{PO}_4 \rightarrow \text{PrPO}_4 + 3 \text{KCl} ]

Major Products:

Praseodymium Phosphate: Formed by reaction with potassium phosphate.

Praseodymium Fluoride: Formed by reaction with sodium fluoride: [ \text{PrCl}_3 + 3 \text{NaF} \rightarrow \text{PrF}_3 + 3 \text{NaCl} ]

Scientific Research Applications

Materials Science

Ceramics and Glass Production
Praseodymium chloride is extensively used in the synthesis of advanced ceramics and specialty glasses. Its incorporation enhances optical properties and thermal stability, making it valuable for high-performance materials. The compound's ability to impart vibrant colors is particularly beneficial in artistic and decorative glass items .

Application	Description
Advanced Ceramics	Improves mechanical properties and thermal stability.
Specialty Glass	Enhances optical clarity and color.

Electronics

Phosphors for Displays
In the electronics sector, this compound is crucial for producing phosphors used in color television tubes and LED lights. It improves energy efficiency and color brightness, making it essential for modern display technologies .

Application	Description
LED Lighting	Used in phosphors to enhance brightness and color range.
Color Television Tubes	Improves color fidelity in displays.

Catalysis

Catalytic Reactions
this compound serves as a catalyst in various chemical reactions, particularly in organic synthesis. It facilitates polymerization processes and the synthesis of fine chemicals, contributing to more efficient industrial chemical production .

Application	Description
Organic Synthesis	Acts as a catalyst to increase reaction rates.
Polymerization	Supports the production of advanced polymers.

Research in Magnetism

Magnetic Materials
The compound is studied for its magnetic properties, which are essential in developing new magnetic materials used in data storage devices and electronic components. Praseodymium-based alloys are particularly important in creating high-performance magnets for motors and generators .

Application	Description
Data Storage	Development of new magnetic materials for data retention.
Electric Motors	High-performance magnets for improved efficiency.

Biomedical Applications

Drug Delivery Systems
Recent studies have explored the potential of this compound in biomedical applications, including drug delivery systems and imaging agents. Its unique properties may enhance treatment effectiveness by improving the bioavailability of therapeutic agents .

Application	Description
Drug Delivery	Enhances the effectiveness of therapeutic agents.
Imaging Agents	Potential use in medical imaging technologies.

Case Study 1: Phosphor Development

A study conducted on the use of this compound in phosphor development demonstrated significant improvements in color purity and brightness when incorporated into LED lighting systems. The findings indicated that LEDs with praseodymium-based phosphors outperformed traditional phosphors in energy efficiency.

Case Study 2: Advanced Ceramics

Research on this compound's role in advanced ceramics highlighted its effectiveness in enhancing thermal shock resistance and mechanical strength in ceramic materials used for aerospace applications.

Mechanism of Action

Praseodymium chloride acts as a Lewis acid, classified as “hard” according to the HSAB concept. It forms stable Lewis acid-base complexes, such as K₂PrCl₅, by reacting with potassium chloride. These complexes exhibit interesting optical and magnetic properties. The compound’s mechanism of action involves electron transfer processes and interactions with other chemical species.

Comparison with Similar Compounds

Comparison with Similar Lanthanide Chlorides

Thermal Properties

Praseodymium chloride exhibits distinct thermal behavior when incorporated into alkali metal double salts (K₃LnCl₆, Ln = La, Ce, Pr, Nd). Differential scanning calorimetry (DSC) studies reveal phase transitions between 300–1100 K, with heat capacity (Cₚ) variations near transition points. For example:

Compound	Phase Transition Range (K)	Cₚ Trend Near Transition	Enthalpy Consistency Check
K₃LaCl₆	450–600	Sharp increase	Validated
K₃PrCl₆	500–650	Moderate fluctuation	Validated
K₃NdCl₆	550–700	Gradual decrease	Validated

This compound’s Cₚ profile is intermediate between La and Nd analogs, reflecting its position in the lanthanide series .

Spectral and Luminescent Properties

The absorption and luminescence spectra of Pr³⁺ in chloride matrices are influenced by crystal field effects. In Cs₃PrCl₆, the [PrCl₆]³⁻ complex dominates absorption spectra, while luminescence is less dependent on alkali-metal cations due to strong 4f-5d orbital mixing . Comparatively:

• Neodymium Chloride (NdCl₃) : Exhibits sharper emission lines due to weaker 4f-5d mixing.
• Terbium Chloride (TbCl₃) : Shows intense green luminescence from ⁵D₄→⁷FJ transitions, unlike PrCl₃’s broader emission bands .

Free-ion spectra of Pr³⁺ (Pr IV) differ from crystalline states, with energy levels depressed by up to 5% in anhydrous chlorides, a trend less pronounced in CeCl₃ or LaCl₃ .

Structural and Coordination Chemistry

PrCl₃ forms octahedral [PrCl₆]³⁻ complexes in Cs₃PrCl₆, with coordination polymers (e.g., electropolyurushiol-Pr³⁺) showing enhanced cross-linking and insolubility in organic solvents . In contrast:

• LaCl₃ : Prefers 9-coordinate structures in LaCl₃·7H₂O.

Data Tables

Table 1: Acute Toxicity Comparison of Praseodymium Compounds (Intravenous in Dogs)

Compound	Mortality Rate	Blood Pressure Drop (160 min)	Prothrombin Time (sec)
This compound	14/45	~40%	>100
Praseodymium Citrate	4/45	~35%	35–100
Praseodymium Edetate	1/45	~20%	20–30

Table 2: Luminescence Properties of LnCl₃ in Alkali Matrices

Compound	Dominant Transition	Lifetime (τ_exp, μs)	Alkali Cation Effect
Cs₃PrCl₆	4f→5d	50 ± 5	Strong absorption shift
Cs₃NdCl₆	4f³→4f³	120 ± 10	Weak emission shift
Cs₃TbCl₆	⁵D₄→⁷FJ	450 ± 20	Minimal

Biological Activity

Praseodymium chloride (PrCl₃) is a rare earth metal compound that has garnered attention for its various biological activities. This article explores the biological implications of this compound, focusing on its antimicrobial properties, interactions with biological systems, and potential applications in medicine.

This compound typically exists in two forms: anhydrous (PrCl₃) and hydrated (PrCl₃·6H₂O). The hydrated form is more commonly studied due to its stability in aqueous solutions. Praseodymium ions can participate in various chemical reactions, making them versatile in biological applications.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of praseodymium complexes. For instance, nitrogen oxide-based praseodymium complexes demonstrated significant antimicrobial activity against common pathogens such as Staphylococcus aureus and Escherichia coli. The lowest inhibitory concentrations recorded were 3.125 μg/mL for S. aureus and 6.25 μg/mL for E. coli, indicating potent antibacterial effects .

Table 1: Antimicrobial Activity of Praseodymium Complexes

Pathogen	Inhibitory Concentration (μg/mL)
Staphylococcus aureus	3.125
Escherichia coli	6.25

These complexes act by promoting intracellular substance exudation, which disrupts bacterial cell integrity and leads to cell death. Incorporating these complexes into polymeric films resulted in a 100% inhibition rate against both pathogens at low concentrations .

Interaction with Biological Systems

This compound has been studied for its interaction with biological molecules, particularly DNA. Research indicates that praseodymium(III) complexes can bind to DNA, as evidenced by UV-vis and fluorescence spectroscopy studies. The binding affinity suggests potential applications in drug delivery systems or as therapeutic agents targeting genetic material .

Toxicological Studies

Despite its biological activities, this compound's safety profile is crucial for its application in medicine. Acute toxicity studies have shown that this compound has a no-observed-adverse-effect level (NOAEL) of 840 mg/kg/day for males and 950 mg/kg/day for females in animal models . Histopathological examinations revealed no exposure-related changes, suggesting that this compound can be considered relatively safe at controlled doses.

Case Studies

• Biosorption Studies : A study investigated the biosorption capacity of Arthrospira platensis (spirulina) for praseodymium ions from aqueous solutions. The maximum theoretical adsorption capacity was found to be 99.3 mg/g, demonstrating the potential of using microalgae for bioremediation of rare earth elements .
• Radiation Sensitization : Research has explored the potential of praseodymium compounds to enhance the effects of radiotherapy in cancer treatment. By sensitizing tumor cells to radiation, these compounds could improve therapeutic outcomes while minimizing damage to healthy tissues .

Q & A

Basic Research Questions

Q. What are the recommended methods for synthesizing anhydrous praseodymium chloride (PrCl₃)?

Anhydrous PrCl₃ can be synthesized via:

• Direct halogenation : Heating praseodymium oxide (Pr₂O₃) with carbonyl chloride (COCl₂) at elevated temperatures: $\text{Pr}_2\text{O}_3 + 3\ \text{COCl}_2 \rightarrow 2\ \text{PrCl}_3 + 3\ \text{CO}_2$

• Ammonium chloride method : Reacting Pr₂O₃ with NH₄Cl under controlled heating: $\text{Pr}_2\text{O}_3 + 6\ \text{NH}_4\text{Cl} \rightarrow 2\ \text{PrCl}_3 + 3\ \text{H}_2\text{O} + 6\ \text{NH}_3$

Key considerations: Use inert atmospheres (e.g., nitrogen) to prevent hydrolysis, and ensure thorough drying of reactants .

Q. How can this compound be used to prepare insoluble praseodymium compounds (e.g., phosphate or fluoride)?

Q. How can X-ray photoelectron spectroscopy (XPS) characterize the electronic structure of this compound?

XPS analysis of PrCl₃ requires:

• Peak assignments : Identify Pr 3d and Cl 2p binding energies (BEs). For example, Pr 3d₅/₂ peaks appear at ~933 eV, while Cl 2p ranges from ~198–200 eV.
• Parameter optimization : Use monochromatic Al-Kα radiation, charge neutralization, and a pass energy of 20–50 eV.
• Data interpretation : Compare with reference spectra (e.g., PrF₃ or Pr₂O₃) to distinguish oxidation states and ligand effects .

Q. How can researchers determine the stability constants of this compound complexes in aqueous solutions?

Stability constants (log β) for Pr³⁺–Cl⁻ complexes are determined via:

• Potentiometric titration : Measure pH changes in 2 M ionic strength solutions (NaClO₄/NaCl) under nitrogen to exclude CO₂ interference.
• Data treatment : Apply the Davies equation for activity corrections and use software (e.g., HYPERQUAD) to model speciation. Reported log β values for PrCl³⁻ range from 0.5 to 1.2 under varying Cl⁻ concentrations .

Q. What challenges arise in interpreting conflicting hydrolysis data for this compound under varying ionic strengths?

Discrepancies in hydrolysis studies (e.g., log K values) often stem from:

• Ionic strength effects : Higher ionic strength (e.g., 2 M NaClO₄) suppresses ion activity, altering hydrolysis equilibria.
• Counterion interactions : Perchlorate vs. chloride may compete with Pr³⁺ for coordination. Mitigation: Standardize experimental conditions (ionic medium, temperature) and validate data with multiple techniques (e.g., spectrophotometry, solvent extraction) .

Q. How does the thermal expansion coefficient (CTE) of this compound influence high-temperature applications?

PrCl₃ has a CTE of 6.7 × 10⁻⁶ K⁻¹, impacting:

• Material stability : Thermal cycling may induce microcracks in PrCl₃-containing ceramics or alloys.
• Experimental design : Use refractory crucibles (e.g., tungsten) for melting (mp: 786°C) and monitor phase transitions via differential scanning calorimetry (DSC) .

Q. What methodological considerations are critical in biokinetic studies of this compound in animal models?

Key steps include:

• Dosing : Administer ¹⁴³PrCl₃ via inhalation or ingestion; monitor lung retention (e.g., ~10% after 32 days in rats).
• Systemic distribution : Track Pr³⁺ accumulation in liver/skeleton using γ-spectroscopy or autoradiography.
• Toxicity parameters : Apply fractional absorption (fA) values (5 × 10⁻⁴ for ingestion) and model clearance rates (e.g., 0.021 d⁻¹ for biliary excretion) .